Cas no 893735-91-6 (Benzoic acid,3-(3-quinolinyl)-)

• Product Name: Benzoic acid,3-(3-quinolinyl)-
• CAS No: 893735-91-6
• MF: C₁₇H₁₃NO₂
• MW: 263.290624380112
• CID: 714648
• PubChem ID: 53425072
• Update Time: 2025-04-19

Benzoic acid,3-(3-quinolinyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3-(3-quinolinyl)-
• 3-(2-METHYLQUINOLIN-6-YL)BENZOIC ACID
• 3-(2-METHYL(QUINOLIN-6-YL))BENZOIC ACID
• 3-(Quinolin-6-yl)benzoic acid
• Benzoic acid,3-(3-quinolinyl)
• 3-(QUINOLIN-3-YL)BENZOIC ACID
• AKOS019795582
• DTXSID80698722
• 893735-91-6

• Inchi： 1S/C17H13NO2/c1-11-5-6-14-9-13(7-8-16(14)18-11)12-3-2-4-15(10-12)17(19)20/h2-10H,1H3,(H,19,20)
• InChI Key： ZFRUFNQVDXZPEE-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC(=C1)C1C=CC2C(=CC=C(C)N=2)C=1)=O

Computed Properties

• Exact Mass: 263.09500
• Monoisotopic Mass: 263.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.7
• Topological Polar Surface Area: 50.2A^2

Experimental Properties

• PSA: 50.19000
• LogP: 3.90840